molecular formula C24H26N2O6S B2857041 Penicillin-G-p-Methoxybenzyl ester Sulfoxide CAS No. 30034-13-0

Penicillin-G-p-Methoxybenzyl ester Sulfoxide

Cat. No. B2857041
CAS RN: 30034-13-0
M. Wt: 470.54
InChI Key: HSSBYPUKMZQQKS-HTRINZPASA-N
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Description

Penicillin-G-p-Methoxybenzyl ester Sulfoxide is a derivative of Penicillin G . It is a penicillin-based beta-lactam derivative used as a key intermediate for the preparation of cephalosporin derivatives and antibacterials . The molecular formula is C24H26N2O6S and the molecular weight is 470.54 .


Synthesis Analysis

The synthesis of Penicillin-G-p-Methoxybenzyl ester Sulfoxide involves the reaction of Penicillin G with 4-methoxybenzyl sulfoxide . The exact conditions for this reaction are not specified in the available resources.


Molecular Structure Analysis

The molecular structure of Penicillin-G-p-Methoxybenzyl ester Sulfoxide is represented by the formula C24H26N2O6S . The structure includes a beta-lactam ring, which is characteristic of penicillin-based compounds .


Chemical Reactions Analysis

Penicillin-G-p-Methoxybenzyl ester Sulfoxide, like other penicillins, has the ability to bind to bacterial cell walls, inhibiting their growth and causing lysis . The exact chemical reactions involved in this process are not detailed in the available resources.


Physical And Chemical Properties Analysis

Penicillin-G-p-Methoxybenzyl ester Sulfoxide is a solid at room temperature . It has a molecular weight of 470.54 and a density of 1.39 g/cm3 . Its boiling point is 765.5°C at 760 mmHg, and it has a flash point of 416.8°C .

Mechanism of Action

The mechanism of action of Penicillin-G-p-Methoxybenzyl ester Sulfoxide is similar to that of other penicillins. It binds to specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall, inhibiting the third and last stage of bacterial cell wall synthesis .

Safety and Hazards

Penicillin-G-p-Methoxybenzyl ester Sulfoxide is intended for research use only and is not intended for diagnostic or therapeutic use . Some individuals may be allergic to penicillin-based compounds, and if allergic reactions such as rash, difficulty breathing, or swelling occur, medical attention should be sought immediately .

properties

IUPAC Name

(4-methoxyphenyl)methyl 3,3-dimethyl-4,7-dioxo-6-[(2-phenylacetyl)amino]-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N2O6S/c1-24(2)20(23(29)32-14-16-9-11-17(31-3)12-10-16)26-21(28)19(22(26)33(24)30)25-18(27)13-15-7-5-4-6-8-15/h4-12,19-20,22H,13-14H2,1-3H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HSSBYPUKMZQQKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C(N2C(S1=O)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)OCC4=CC=C(C=C4)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

470.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Penicillin G sulfoxide P-methoxybenzyl ester

CAS RN

53956-74-4
Record name 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]- (2S,5R,6R)-, (4-methoxyphenyl)methyl ester, 4-oxide, (2S,5R,6R)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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